Polymeric ionic liquid–ionic plastic crystal all-solid-state electrolytes for wide operating temperature range lithium metal batteries†

Journal of Materials Chemistry A Pub Date: 2017-09-18 DOI: 10.1039/C7TA04204C

Abstract

In developing all-solid-state polymer electrolytes for wide operating temperature range lithium metal batteries, an exciting organic ionic plastic crystal, N-ethyl-N-methylpyrrolidinium bis(fluorosulfonyl)imide (P12FSI), has been introduced into the pyrrolidinium-based polymeric ionic liquid (PIL)/LiTFSI solid system to obtain a novel class of PIL–P12FSI–LiTFSI solid polymer electrolytes (SPEs). Such SPEs reveal flexible mechanical characters, attractive room temperature ionic conductivity above 10−4 S cm−1, and high thermal and electrochemical stability as well as potential to suppress the lithium dendrite growth. Particularly, Li/LiFePO4 cells assembled with the as-obtained SPE exhibit high discharge capacity and excellent cycle life over a broad operating temperature range (25–80 °C) and good rate performance. This significant finding indicates that the SPE system obtained in our work has great potential for use in wide operating temperature range lithium metal batteries.

Graphical abstract: Polymeric ionic liquid–ionic plastic crystal all-solid-state electrolytes for wide operating temperature range lithium metal batteries
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